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Compound of Interest

Compound Name: Cobalt formate

Cat. No.: B1211381 Get Quote

For Immediate Implementation: This document provides critical safety and logistical guidance

for all laboratory personnel handling Cobalt Formate. Adherence to these procedures is

mandatory to ensure personal safety and regulatory compliance.

Hazard Assessment and Exposure Control
Cobalt Formate is a hazardous chemical that poses significant health risks. It is classified as

toxic if swallowed, in contact with skin, or inhaled, and is a suspected carcinogen.[1] Acute

exposure can cause skin and eye irritation or burns, while chronic exposure may lead to

dermatitis, respiratory sensitization, and damage to the heart, liver, and kidneys. Therefore,

stringent control measures are necessary to minimize all potential routes of exposure.

Occupational Exposure Limits
All work with Cobalt Formate must be conducted in a manner that ensures exposures remain

below the established occupational exposure limits. Engineering controls, such as fume hoods

and local exhaust ventilation, are the primary means of controlling airborne concentrations.
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Exposure Limit Type Value (as Cobalt) Agency

OSHA PEL (Permissible

Exposure Limit) - TWA
0.1 mg/m³

Occupational Safety and

Health Administration

NIOSH REL (Recommended

Exposure Limit) - TWA
0.05 mg/m³

National Institute for

Occupational Safety and

Health

ACGIH TLV (Threshold Limit

Value) - TWA
0.02 mg/m³

American Conference of

Governmental Industrial

Hygienists

NIOSH IDLH (Immediately

Dangerous to Life or Health)
20 mg/m³

National Institute for

Occupational Safety and

Health

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling Cobalt Formate.
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Protection Type Specifications Rationale

Hand Protection

Double-gloving with nitrile or

neoprene gloves. Nitrile gloves

offer good resistance to weak

acids and many chemicals.[2]

[3][4] Neoprene provides

excellent protection against

acids.[5] For tasks with a

higher risk of splash, thicker,

chemical-resistant gauntlet

gloves should be considered.

Prevents skin contact, which

can cause irritation, ulceration,

and systemic toxicity.[6]

Eye and Face Protection

ANSI-approved chemical

splash goggles. A face shield

should be worn in conjunction

with goggles when there is a

significant risk of splashing.

Protects eyes from burns and

irritation caused by contact

with Cobalt Formate.[6]

Respiratory Protection

A NIOSH-approved respirator

is required. The type of

respirator depends on the

airborne concentration of

cobalt dust. For concentrations

up to 0.5 mg/m³, an N95 or

equivalent particulate

respirator is suitable.[1] For

higher concentrations or

unknown levels, a powered air-

purifying respirator (PAPR)

with a high-efficiency

particulate filter or a supplied-

air respirator is necessary.[1]

[2]

Prevents inhalation of cobalt

dust, which can lead to

respiratory irritation,

sensitization, and long-term

lung damage.

Protective Clothing A fully buttoned lab coat is the

minimum requirement. For

larger quantities or tasks with a

high splash potential, a

Protects the skin from

contamination.
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chemical-resistant apron or

coveralls should be worn.

Safe Handling and Operational Workflow
A systematic approach to handling Cobalt Formate is crucial for minimizing risk. The following

workflow outlines the key steps from preparation to disposal.
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Preparation

Handling

Cleanup & Decontamination Waste Management

Designate Work Area
(Fume Hood)

Don Appropriate PPE

Gather Materials & Spill Kit

Weigh Cobalt Formate

Proceed to Handling

Dissolve/Use in Reaction

Decontaminate Glassware

After Experiment

Segregate Waste
(Solid & Liquid)

Generate Waste

Clean Work Area

Store in Satellite Accumulation Area

Final Step

Label Hazardous Waste Container
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1211381?utm_src=pdf-custom-synthesis
https://www.benchchem.com/pdf/Navigating_the_Disposal_of_Cobalt_and_Thorium_in_a_Laboratory_Setting.pdf
https://wellbefore.com/blogs/news/nitrile-gloves-chemical-resistance
https://sgnitrilegloves.com/nitrile-glove-chemical-resistance-guide/
https://www.epfl.ch/labs/lcso/wp-content/uploads/2018/06/Procedures-for-Lab-Treatment-of-Waste-Chemicals.pdf
https://rainbowtech.net/products/acid-resistant-neoprene-gloves/
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.benchchem.com/product/b1211381#personal-protective-equipment-for-handling-cobalt-formate
https://www.benchchem.com/product/b1211381#personal-protective-equipment-for-handling-cobalt-formate
https://www.benchchem.com/product/b1211381#personal-protective-equipment-for-handling-cobalt-formate
https://www.benchchem.com/product/b1211381#personal-protective-equipment-for-handling-cobalt-formate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1211381?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1211381?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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